Tinnevellin glucoside
Tinnevellin glucoside
Brand Name:
Vulcanchem
CAS No.:
80358-06-1
VCID:
VC0192543
InChI:
InChI=1S/C20H24O9/c1-8-4-10-5-11(6-12(27-3)15(10)17(24)14(8)9(2)22)28-20-19(26)18(25)16(23)13(7-21)29-20/h4-6,13,16,18-21,23-26H,7H2,1-3H3/t13-,16-,18+,19-,20-/m1/s1
SMILES:
Molecular Formula:
C20H24O9
Molecular Weight:
408.4 g/mol
Tinnevellin glucoside
CAS No.: 80358-06-1
Natural Products
VCID: VC0192543
Molecular Formula: C20H24O9
Molecular Weight: 408.4 g/mol
CAS No. | 80358-06-1 |
---|---|
Product Name | Tinnevellin glucoside |
Molecular Formula | C20H24O9 |
Molecular Weight | 408.4 g/mol |
IUPAC Name | 1-[1-hydroxy-8-methoxy-3-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxynaphthalen-2-yl]ethanone |
Standard InChI | InChI=1S/C20H24O9/c1-8-4-10-5-11(6-12(27-3)15(10)17(24)14(8)9(2)22)28-20-19(26)18(25)16(23)13(7-21)29-20/h4-6,13,16,18-21,23-26H,7H2,1-3H3/t13-,16-,18+,19-,20-/m1/s1 |
Standard InChIKey | FEZDDTIDMGTSLT-CZNQJBLBSA-N |
Isomeric SMILES | CC1=CC2=CC(=CC(=C2C(=C1C(=O)C)O)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
Canonical SMILES | CC1=CC2=CC(=CC(=C2C(=C1C(=O)C)O)OC)OC3C(C(C(C(O3)CO)O)O)O |
PubChem Compound | 157631 |
Last Modified | Nov 11 2021 |
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